Cas no 60751-73-7 (N-(2-Bromophenyl)propanamide)

• Product Name: N-(2-Bromophenyl)propanamide
• CAS No: 60751-73-7
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 953461
• PubChem ID: 924969
• Update Time: 2025-04-19

N-(2-Bromophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromophenyl)propionamide
• N-(2-bromophenyl)propanamide
• N-(2-bromophenyl)propanamide(SALTDATA: FREE)
• AC1LJI5A
• CTK2E9232
• N-propionyl-2-bromoaniline
• Propanamide, N-(2-bromophenyl)-
• propionic acid-(2-bromo-anilide)
• Propionsaeure-(2-brom-anilid)
• STK412694
• SureCN6361102
• Z27784757
• AKOS000195964
• DTXSID10358928
• SCHEMBL6361102
• MFCD00791243
• 60751-73-7
• N-(2-bromophenyl) propionamide
• BS-38331
• DB-320203
• N-(2-Bromophenyl)propanamide

• MDL： MFCD00791243
• Inchi： 1S/C9H10BrNO/c1-2-9(12)11-8-6-4-3-5-7(8)10/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： GCLTULYRNJFGNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CC)=O

Computed Properties

• Exact Mass: 226.9946
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1